Cas no 26707-60-8 (Augustic acid)

• Product Name: Augustic acid
• CAS No: 26707-60-8
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 249974
• PubChem ID: 15560128
• Update Time: 2024-02-29

Augustic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oic acid, 2,3-dihydroxy-, (2.beta.,3.beta.)-
• (2β,3β)-2,3-Dihydroxy-olean-12-en-28-oic acid
• 2.beta.,3.beta.-Dihydroxyolean-12-en-28-oic acid
• 2.beta.-Hydroxyoleanolic acid
• Augustic acid
• Olean-12-en-28-oic acid, 2.beta.,3.beta.-dihydroxy- (7CI,8CI)
• 2-hydroxyoleanolic acid
• BDBM50299747
• 26707-60-8
• CHEMBL482673
• (4aS,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 2beta,3beta-Dihydroxyolean-12-en-28-oic Acid
• DTXSID101317673
• SCHEMBL829270

• Inchi： 1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21-,22+,23-,27-,28+,29+,30-/m0/s1
• InChI Key： MDZKJHQSJHYOHJ-KRGADYIYSA-N
• SMILES： O[C@H]1[C@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids